Wilkinson's Catalyst Sulfate Sodium Salt
Description
Wilkinson's Catalyst, traditionally known as chloridotris(triphenylphosphine)rhodium(I) ([RhCl(PPh₃)₃]), is a homogeneous catalyst widely used for hydrogenation and hydroformylation reactions. This article compares inferred properties of Wilkinson's Catalyst Sulfate Sodium Salt with similar compounds, leveraging data from sodium sulfate salts and catalytic sulfates in the evidence.
Properties
Molecular Formula |
C₅₄H₃₆ClNa₉O₂₇P₃RhS₉ |
|---|---|
Molecular Weight |
1843.62 |
Synonyms |
Chlorotris(triphenylphosphine)rhodium Sulfate Sodium Salt; Rhodium tris(triphenylphosphine) Chloride Sulfate Sodium Salt; Tris(triphenylphosphine)chlororhodium Sulfate Sodium Salt; Tris(triphenylphosphine)rhodium(I) Chloride Sulfate Sodium Salt; |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Sodium Sulfate Salts
Structural and Chemical Properties
While direct data on Wilkinson's Catalyst Sulfate Sodium Salt is absent, comparisons can be drawn to structurally characterized sodium sulfates:
Key Observations :
- Sodium sulfate salts exhibit high solubility in water due to ionic interactions . Wilkinson's variant may show lower solubility in aqueous media due to hydrophobic triphenylphosphine ligands, similar to the parent chloride complex.
- Thermal stability (e.g., Sodium Dodecyl Sulfate’s flash point >150°C ) suggests catalytic sodium sulfates could tolerate moderate reaction temperatures.
Research Findings and Data Gaps
- Thermochemical Data : Sodium sulfate (Na₂SO₄) exhibits ΔfH°(solid) = -1387 kJ/mol and S°(solid) = 149 J/mol·K . These values provide benchmarks for modeling catalytic sulfate salts but require adjustment for metal complexes.
- Analytical Challenges : Glucosamine Sulfate Sodium Salt’s characterization via NMR and LC-MS highlights techniques applicable to verifying Wilkinson’s variant, though Rh’s paramagnetism complicates analysis.
- Future Directions : emphasizes studying salt concentration effects on reactivity—a critical factor for optimizing catalytic sulfate salts in hydrogenation .
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